2-(2-chloro-6-fluorophenyl)-N-(cyanomethyl)-N-ethylacetamide

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-N-(cyanomethyl)-N-ethylacetamide
• InChI: InChI=1S/C12H12ClFN2O/c1-2-16(7-6-15)12(17)8-9-10(13)4-3-5-11(9)14/h3-5H,2,7-8H2,1H3
• InChI Key: INYRVICUWSBXBB-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC#N)C(=O)CC1=C(C=CC=C1Cl)F
• Molecular Formula: C12H12ClFN2O
• Molecular Weight: 254.69 g/mol
• CAS No.: 1292046-51-5

Description

2-(2-chloro-6-fluorophenyl)-N-(cyanomethyl)-N-ethylacetamide is a useful research compound. Its molecular formula is C12H12ClFN2O and its molecular weight is 254.69. The purity is usually 95%.
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Scientific Research Applications

Radiosynthesis in Herbicide Study

The compound is instrumental in the radiosynthesis of chloroacetanilide herbicides and dichloroacetamide safeners, such as acetochlor and R-29148, for exploring their metabolism and mode of action. This process involves reductive dehalogenation and hydroxide ion-catalyzed enolization, demonstrating its utility in generating high-specific-activity compounds for agricultural chemical research (Latli & Casida, 1995).

Metabolism and Carcinogenicity Analysis

Its related chloroacetamide herbicides are subjects of comparative metabolism studies in human and rat liver microsomes to understand carcinogenic pathways. These studies involve metabolic activation pathways leading to DNA-reactive products, offering insights into the compound's role in toxicity and safety evaluation (Coleman et al., 2000).

Copolymer Synthesis for Material Science

In material science, related compounds are used to synthesize novel electrophilic trisubstituted ethylene monomers and copolymerized with styrene. These copolymers exhibit high glass transition temperatures and thermal stability, indicating the compound's potential for developing new materials with advanced properties (Kharas et al., 2015).

Antibacterial Agent Synthesis

The structure-activity relationships of compounds, including those with chloro and cyano groups, are explored for their antibacterial activities. Such research has led to the development of potent antibacterial agents like enoxacin, showcasing the role of these compounds in pharmaceutical advancements (Matsumoto et al., 1984).

NIR Electrochemical Fluorescence Switching

This compound is also significant in the development of polymethine dyes for reversible electrochemical fluorescence switching in the near-infrared (NIR) region. Such applications are crucial for advancing optical and electronic devices, indicating the compound's versatility in high-tech applications (Seo et al., 2014).